Cas no 1797883-74-9 (2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid)

• Product Name: 2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid
• CAS No: 1797883-74-9
• MF: C₁₈H₁₇FO₄
• MW: 316.323589086533
• CID: 3164692
• PubChem ID: 68612064
• Update Time: 2025-04-21

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid Chemical and Physical Properties

Names and Identifiers

• FlurBiprofen impurity 3
• FlurBiprofen impurity B
• CS-0164186
• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinicacid
• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid
• SCHEMBL3358492
• 1797883-74-9
• 2-(3-fluoro-4-phenylphenyl)-2,3-dimethylbutanedioic acid
• 2-(2-Fluoro[1,1'-biphenyl]-4-yl)-2,3-dimethylbutanedioic Acid
• BCP33742
• 2-(2-Fluoro-[1,1'-biphenyl]-4-yl)-2,3-dimethylsuccinic acid (Flurbiprofen Impurity pound(c)
• Flurbiprofen EP Impurity B
• 2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid

• Inchi： 1S/C18H17FO4/c1-11(16(20)21)18(2,17(22)23)13-8-9-14(15(19)10-13)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,20,21)(H,22,23)
• InChI Key： YVWIRDHPNGRLMV-UHFFFAOYSA-N
• SMILES： FC1=C(C2C=CC=CC=2)C=CC(=C1)C(C(=O)O)(C)C(C(=O)O)C

Computed Properties

• Exact Mass: 316.111
• Monoisotopic Mass: 316.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 3.6

2-(2-Fluoro1,1'-biphenyl-4-yl)-2,3-dimethylbutanedioic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature